Cas no 380563-28-0 (1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide)

• Product Name: 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide
• CAS No: 380563-28-0
• MF: C₁₆H₁₅ClN₂O₃
• MW: 319
• MDL: MFCD02989328
• CID: 4650279
• Update Time: 2025-06-14

1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-1,4-DIOXO-1,4-DIHYDRO-2-NAPHTHALENYL)-4-PIPERIDINECARBOXAMIDE
• 4-Piperidinecarboxamide, 1-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-
• 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide

• MDL： MFCD02989328
• Inchi： InChI=1S/C16H15ClN2O3/c17-12-13(19-7-5-9(6-8-19)16(18)22)15(21)11-4-2-1-3-10(11)14(12)20/h1-4,9H,5-8H2,(H2,18,22)
• InChI Key： JBMKSILOCSVHGX-UHFFFAOYSA-N
• SMILES： C1CN(CCC1C(=O)N)C2=C(C(=O)C3=CC=CC=C3C2=O)Cl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 517.8±50.0 °C at 760 mmHg
• Flash Point: 267.0±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide

Research Brief on 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide (CAS: 380563-28-0)

1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide (CAS: 380563-28-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its naphthalene and piperidine moieties, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anticancer properties. Recent studies have explored its mechanism of action, pharmacokinetics, and structure-activity relationships, positioning it as a promising candidate for further drug development.

The primary focus of current research on this compound revolves around its role as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its efficacy in targeting key enzymes in inflammatory and oncogenic processes. The chloro and dioxo functional groups in the naphthalene ring are critical for its binding affinity, while the piperidinecarboxamide moiety enhances its solubility and bioavailability. These structural features make it a versatile scaffold for designing derivatives with improved pharmacological profiles.

Recent in vitro and in vivo studies have provided compelling evidence of the compound's biological activity. In one study, 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide exhibited significant inhibitory effects on a specific kinase implicated in tumor growth, with IC50 values in the low micromolar range. Additionally, its ability to modulate cellular pathways associated with apoptosis and cell cycle arrest has been documented, further underscoring its potential as an anticancer agent. These findings are supported by molecular docking studies, which highlight the compound's interaction with key amino acid residues in the target enzyme's active site.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are directed toward synthesizing analogs with enhanced selectivity and reduced toxicity. For example, modifications to the piperidine ring or the introduction of substituents on the naphthalene core are being explored to improve drug-like properties. Furthermore, preclinical studies are underway to evaluate the compound's efficacy in animal models of disease, with preliminary data indicating favorable outcomes.

In conclusion, 1-(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-piperidinecarboxamide (CAS: 380563-28-0) represents a promising lead compound in the search for novel therapeutics. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications. Researchers in the field are encouraged to explore its potential further, particularly in combination therapies and targeted drug delivery systems.